Cas no 87199-29-9 (Pentanoic acid,2-nitrophenyl ester)

• Product Name: Pentanoic acid,2-nitrophenyl ester
• CAS No: 87199-29-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 708739
• Update Time: 2024-01-31

Pentanoic acid,2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-nitrophenyl ester
• O-NITROPHENYL VALERATE
• 2-Nitrophenyl valerate

• Inchi： 1S/C11H13NO4/c1-2-3-8-11(13)16-10-7-5-4-6-9(10)12(14)15/h4-7H,2-3,8H2,1H3
• InChI Key： TXLDZAACLLESTQ-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)C=CC=CC=1OC(=O)CCCC

Computed Properties

• Exact Mass: 223.084
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1A^2